Cas no 1806439-17-7 (2-Bromo-6-(2-oxopropyl)benzoic acid)

• Product Name: 2-Bromo-6-(2-oxopropyl)benzoic acid
• CAS No: 1806439-17-7
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 4977757
• Update Time: 2025-06-11

2-Bromo-6-(2-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(2-oxopropyl)benzoic acid

• Inchi： 1S/C10H9BrO3/c1-6(12)5-7-3-2-4-8(11)9(7)10(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： FDCYKRMBAPXARO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(=O)O)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4

Additional information on 2-Bromo-6-(2-oxopropyl)benzoic acid

Recent Advances in the Application of 2-Bromo-6-(2-oxopropyl)benzoic acid (CAS: 1806439-17-7) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-(2-oxopropyl)benzoic acid (CAS: 1806439-17-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo and oxopropyl functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The compound's structural features make it a versatile intermediate for synthesizing more complex molecules with potential therapeutic effects. Recent studies have explored its role in modulating biological pathways and its utility in developing novel pharmaceutical agents.

One of the key areas of research involving 2-Bromo-6-(2-oxopropyl)benzoic acid is its application in the synthesis of small-molecule inhibitors. Researchers have utilized this compound as a building block to develop inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of inhibitors for protein kinases, which are critical targets in cancer therapy. The study highlighted the compound's ability to introduce specific functional groups that enhance binding affinity and selectivity, thereby improving the therapeutic potential of the resulting inhibitors.

In addition to its role in drug discovery, 2-Bromo-6-(2-oxopropyl)benzoic acid has been investigated for its potential in chemical biology. Recent research has focused on its use as a probe to study protein-ligand interactions and enzyme mechanisms. The bromo group in the molecule allows for further functionalization, making it a valuable tool for bioconjugation and labeling studies. A 2022 study in ACS Chemical Biology reported the successful use of this compound in the development of fluorescent probes for imaging cellular processes, showcasing its versatility in biochemical applications.

The synthetic pathways for 2-Bromo-6-(2-oxopropyl)benzoic acid have also been a subject of recent optimization efforts. Advances in green chemistry have led to more efficient and environmentally friendly methods for its production. A 2023 publication in Organic Process Research & Development detailed a novel catalytic approach that reduces the use of hazardous reagents and improves yield, making the compound more accessible for large-scale pharmaceutical applications. These developments are critical for ensuring the sustainable production of this valuable intermediate.

Looking ahead, the potential applications of 2-Bromo-6-(2-oxopropyl)benzoic acid are expected to expand further. Ongoing research is exploring its utility in the development of next-generation therapeutics, including targeted drug delivery systems and personalized medicine. The compound's unique chemical properties and versatility position it as a key player in advancing chemical biology and pharmaceutical research. Future studies will likely focus on uncovering new biological targets and optimizing its derivatives for enhanced efficacy and safety.

In conclusion, 2-Bromo-6-(2-oxopropyl)benzoic acid (CAS: 1806439-17-7) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have highlighted its role in drug discovery, biochemical probing, and synthetic chemistry, underscoring its importance as a versatile intermediate. As research continues to uncover new possibilities for this molecule, it is poised to make significant contributions to the development of novel therapeutic agents and biochemical tools.